Cas no 646071-08-1 (Pyrimido[5,4-e]-1,2,4-triazine-5,7(1H,6H)-dione, 1-cycloheptyl-6-methyl-3-phenyl-)

Pyrimido[5,4-e]-1,2,4-triazine-5,7(1H,6H)-dione, 1-cycloheptyl-6-methyl-3-phenyl- structure
646071-08-1 structure
Product Name:Pyrimido[5,4-e]-1,2,4-triazine-5,7(1H,6H)-dione, 1-cycloheptyl-6-methyl-3-phenyl-
CAS No:646071-08-1
MF:C19H21N5O2
MW:351.402343511581
CID:421095
Update Time:2023-11-19

Pyrimido[5,4-e]-1,2,4-triazine-5,7(1H,6H)-dione, 1-cycloheptyl-6-methyl-3-phenyl- Chemical and Physical Properties

Names and Identifiers

    • Pyrimido[5,4-e]-1,2,4-triazine-5,7(1H,6H)-dione,1-cycloheptyl-6-methyl-3-phenyl-
    • 1-Cycloheptyl-6-methyl-3-phenylpyrimido[5,4-e][1,2,4]triazine-5,7(1H,6H)-dione
    • CID 137347576
    • Pyrimido[5,4-e]-1,2,4-triazine-5,7(1H,6H)-dione, 1-cycloheptyl-6-methyl-3-phenyl-
    • Inchi: 1S/C19H21N5O2/c1-23-18(25)15-17(21-19(23)26)24(14-11-7-2-3-8-12-14)22-16(20-15)13-9-5-4-6-10-13/h4-6,9-10,14H,2-3,7-8,11-12H2,1H3
    • InChI Key: PVQXMPADYYSKRT-UHFFFAOYSA-N
    • SMILES: O=C1C2C(=NC(N1C)=O)N(C1CCCCCC1)N=C(C1C=CC=CC=1)N=2

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 2
  • Complexity: 682
  • Topological Polar Surface Area: 77.7
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